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Compound of Interest

Compound Name: NDSB-195

Cat. No.: B013560 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

This document provides a comprehensive guide to the proper disposal procedures for NDSB-
195 (Dimethylethylammonium propane sulfonate), a non-detergent sulfobetaine commonly

used in protein chemistry. Adherence to these guidelines is crucial for maintaining a safe

laboratory environment and ensuring regulatory compliance.

While NDSB-195 is not classified as a hazardous substance under Regulation (EC) No.

1907/2006 (REACH), and therefore a specific Safety Data Sheet (SDS) with detailed disposal

instructions is not mandatory, it is imperative to follow good laboratory practices for the disposal

of all chemical waste.[1]

Quantitative Data for Disposal Considerations
For a non-hazardous substance like NDSB-195, the primary quantitative considerations for

disposal revolve around the concentration and quantity of the waste being generated. The

following table summarizes key parameters to consider.
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Parameter Guideline Rationale

Concentration of NDSB-195 in

Aqueous Solution
< 1 M

For general laboratory drain

disposal (where permitted),

lower concentrations are

preferred to minimize the

burden on wastewater

treatment systems. For higher

concentrations, consider waste

collection.

pH of Solution 6.0 - 8.0

Ensure the pH of the waste

solution is near neutral to

prevent any unforeseen

reactions in the drainage

system. NDSB-195 is

zwitterionic over a wide pH

range and should not

significantly alter the pH of a

buffered solution.

Quantity of Waste
< 100 g (pure solid) or < 1 L

(solution) per disposal event

Small quantities of non-

hazardous waste are generally

acceptable for standard

disposal routes. Larger

quantities should be collected

and disposed of via a licensed

chemical waste contractor.

Presence of Other Hazardous

Materials
Must be absent

If NDSB-195 is mixed with any

hazardous substances (e.g.,

solvents, heavy metals,

biocides), the entire mixture

must be treated as hazardous

waste and disposed of

accordingly.

Disposal Protocol: A Step-by-Step Guide
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The following protocol outlines the recommended steps for the proper disposal of NDSB-195
waste.

1. Waste Identification and Segregation:

Confirm the waste stream contains only NDSB-195 and non-hazardous buffers or salts. If

other chemicals are present, the disposal procedure for the most hazardous component

must be followed.

Segregate NDSB-195 waste from all other chemical waste streams. Use a clearly labeled,

dedicated waste container.

2. Small Quantities (Refer to Table 1):

Aqueous Solutions: For small volumes of dilute, pH-neutral aqueous solutions of NDSB-195,

and where local regulations permit, copious amounts of water should be used to flush the

solution down a designated laboratory drain.

Solid NDSB-195: Small quantities of solid NDSB-195 can be dissolved in a large volume of

water and then disposed of as an aqueous solution. Alternatively, it can be disposed of in the

regular laboratory trash, provided it is sealed in a properly labeled container.

3. Large Quantities or Undiluted Waste:

Collect all large quantities of NDSB-195 waste (solid or liquid) in a designated, sealed, and

clearly labeled waste container. The label should include "NDSB-195 Waste" and the date.

Store the waste container in a designated waste accumulation area.

Arrange for disposal through your institution's chemical waste management program or a

licensed contractor. Do not dispose of large quantities of NDSB-195 down the drain or in the

regular trash.

4. Decontamination of Empty Containers:

Rinse empty NDSB-195 containers three times with water.

The rinsate can be disposed of down the drain with copious amounts of water.
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Deface the label on the empty container before disposal in the regular laboratory recycling or

trash.

Experimental Workflow for Disposal Decision-
Making
The following diagram illustrates the logical workflow for determining the appropriate disposal

route for NDSB-195 waste.
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Start: NDSB-195 Waste Generated

Is the waste mixed with
hazardous materials?

Treat as Hazardous Waste:
Follow institutional hazardous

waste disposal procedures

Yes

Is the quantity large?
(e.g., >100g solid or >1L solution)

No

End: Disposal Complete

Collect in a labeled container.
Dispose via chemical waste contractor.

Yes

Is the waste in solid or
liquid form?

No

Dissolve in a large volume of water
and treat as a liquid, or seal and

dispose in regular lab trash.

Solid

Check local regulations for
drain disposal of non-hazardous waste.

Liquid

Flush down the drain with
copious amounts of water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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